Cas no 831220-48-5 (Phenol, 2,2',2''-nitrilotris[5-iodo-)

• Product Name: Phenol, 2,2',2''-nitrilotris[5-iodo-
• CAS No: 831220-48-5
• MF: C₁₈H₁₂I₃NO₃
• MW: 671.00620174408
• CID: 677598
• PubChem ID: 71416247
• Update Time: 2025-04-19

Phenol, 2,2',2''-nitrilotris[5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-N-(2-hydroxy-4-iodophenyl)-4-iodoanilino)-5-iodophenol
• DTXSID30835645
• 831220-48-5
• 2,2',2''-Nitrilotris(5-iodophenol)
• Phenol, 2,2',2''-nitrilotris[5-iodo-

• Inchi： 1S/C18H12I3NO3/c19-10-1-4-13(16(23)7-10)22(14-5-2-11(20)8-17(14)24)15-6-3-12(21)9-18(15)25/h1-9,23-25H
• InChI Key： DZFSMPGBWLGHGH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)O)N(C1C=CC(=CC=1O)I)C1C=CC(=CC=1O)I

Computed Properties

• Exact Mass: 670.7951g/mol
• Monoisotopic Mass: 670.7951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 63.9Ų